Cas no 2229147-59-3 (3-(1-phenylcyclopropyl)propanenitrile)

• Product Name: 3-(1-phenylcyclopropyl)propanenitrile
• CAS No: 2229147-59-3
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 6191117
• PubChem ID: 165723183
• Update Time: 2025-06-29

3-(1-phenylcyclopropyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopropyl)propanenitrile
• EN300-1860483
• 2229147-59-3

• Inchi： 1S/C12H13N/c13-10-4-7-12(8-9-12)11-5-2-1-3-6-11/h1-3,5-6H,4,7-9H2
• InChI Key： VIIAKOUMSPGPDF-UHFFFAOYSA-N
• SMILES： N#CCCC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(1-phenylcyclopropyl)propanenitrile

Research Briefing on 3-(1-phenylcyclopropyl)propanenitrile (CAS: 2229147-59-3): Recent Advances and Applications in Chemical Biology and Medicine

3-(1-phenylcyclopropyl)propanenitrile (CAS: 2229147-59-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

Recent literature reveals that 3-(1-phenylcyclopropyl)propanenitrile serves as a key precursor in the development of novel enzyme inhibitors, particularly those targeting cytochrome P450 enzymes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective CYP2D6 inhibitors, which are being explored for their potential in personalized medicine. The compound's unique cyclopropyl moiety contributes to its metabolic stability, making it an attractive scaffold for drug design.

In the realm of neurodegenerative disease research, 3-(1-phenylcyclopropyl)propanenitrile has shown promise as a modulator of α-synuclein aggregation. A recent preprint in BioRxiv (2024) reported that derivatives of this compound significantly reduced fibril formation in in vitro models of Parkinson's disease. The researchers employed cryo-EM and molecular dynamics simulations to elucidate the binding interactions between the compound and α-synuclein protofibrils, providing structural insights for future drug development.

The compound's applications extend to antimicrobial research as well. A 2023 study in Antimicrobial Agents and Chemotherapy identified 3-(1-phenylcyclopropyl)propanenitrile derivatives with potent activity against multidrug-resistant Staphylococcus aureus strains. The lead compound from this series exhibited a novel mechanism of action, disrupting bacterial membrane potential without inducing significant cytotoxicity in mammalian cells. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing 3-(1-phenylcyclopropyl)propanenitrile. A green chemistry approach published in Organic Process Research & Development (2023) described a continuous flow synthesis method that reduced reaction times from hours to minutes while maintaining high yields (>85%). This technological advancement could facilitate larger-scale production for both research and potential clinical applications.

Looking forward, the unique chemical properties of 3-(1-phenylcyclopropyl)propanenitrile continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. The compound's versatility and the growing body of research supporting its biological activities suggest it will remain an important focus in chemical biology and drug discovery efforts in the coming years.